Cas no 1697444-25-9 (6-Ethyl-5-methyl-1,4,5,6-tetrahydropyrimidin-2-amine)

• Product Name: 6-Ethyl-5-methyl-1,4,5,6-tetrahydropyrimidin-2-amine
• CAS No: 1697444-25-9
• MF: C₇H₁₅N₃
• MW: 141.214101076126
• CID: 5737143
• PubChem ID: 103318022
• Update Time: 2025-06-09

6-Ethyl-5-methyl-1,4,5,6-tetrahydropyrimidin-2-amine Chemical and Physical Properties

Names and Identifiers

• 1697444-25-9
• 6-Ethyl-5-methyl-1,4,5,6-tetrahydropyrimidin-2-amine
• EN300-1118584
• 2-Pyrimidinamine, 6-ethyl-1,4,5,6-tetrahydro-5-methyl-

• Inchi： 1S/C7H15N3/c1-3-6-5(2)4-9-7(8)10-6/h5-6H,3-4H2,1-2H3,(H3,8,9,10)
• InChI Key： LCNVBCJDMQHQCP-UHFFFAOYSA-N
• SMILES： N1C(N)=NCC(C)C1CC

Computed Properties

• Exact Mass: 141.126597491g/mol
• Monoisotopic Mass: 141.126597491g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 142
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 50.4Ų

Additional information on 6-Ethyl-5-methyl-1,4,5,6-tetrahydropyrimidin-2-amine

Comprehensive Overview of 6-Ethyl-5-methyl-1,4,5,6-tetrahydropyrimidin-2-amine (CAS No. 1697444-25-9)

6-Ethyl-5-methyl-1,4,5,6-tetrahydropyrimidin-2-amine (CAS No. 1697444-25-9) is a specialized organic compound belonging to the tetrahydropyrimidine class. Its unique molecular structure, featuring an ethyl and methyl substitution, makes it a subject of interest in pharmaceutical research and agrochemical applications. The compound's amine functional group and heterocyclic framework contribute to its potential as a building block for bioactive molecules. Researchers are increasingly exploring its role in drug discovery and material science, aligning with the growing demand for novel chemical entities in these fields.

In recent years, the scientific community has shown heightened interest in 6-Ethyl-5-methyl-1,4,5,6-tetrahydropyrimidin-2-amine due to its structural similarity to pyrimidine derivatives, which are pivotal in nucleic acid synthesis. This connection has sparked investigations into its potential biological activity, particularly in enzyme inhibition and receptor modulation. The compound's CAS No. 1697444-25-9 is frequently searched in academic databases, reflecting its relevance in medicinal chemistry and biochemical studies. Its stability under physiological conditions further enhances its appeal for in vitro and in vivo applications.

The synthesis of 6-Ethyl-5-methyl-1,4,5,6-tetrahydropyrimidin-2-amine involves multi-step organic reactions, often utilizing catalytic hydrogenation or cyclization techniques. These methods are optimized to achieve high yields and purity, critical for its use in high-throughput screening and structure-activity relationship (SAR) studies. Recent advancements in green chemistry have also influenced its production, with researchers focusing on solvent-free or low-waste synthetic routes to align with sustainability goals.

From an industrial perspective, CAS No. 1697444-25-9 is gaining traction as a key intermediate in the development of crop protection agents and veterinary pharmaceuticals. Its tetrahydropyrimidine core is structurally versatile, enabling derivatization for targeted applications. For instance, its amine group can be functionalized to enhance bioavailability or binding affinity, addressing challenges in formulation science. These attributes make it a recurring topic in patent literature and R&D reports.

Analytical characterization of 6-Ethyl-5-methyl-1,4,5,6-tetrahydropyrimidin-2-amine typically employs NMR spectroscopy, mass spectrometry, and HPLC to confirm identity and purity. Such rigorous quality control is essential for its integration into regulatory-compliant workflows. The compound's physicochemical properties, including solubility and melting point, are well-documented to facilitate its use in preclinical studies and industrial formulations.

Emerging trends in computational chemistry have further propelled interest in this compound. Molecular docking and QSAR modeling are being leveraged to predict its interactions with biological targets, reducing experimental timelines. These approaches align with the broader shift toward AI-driven drug design, a hot topic in pharmaceutical innovation. Searches for "1697444-25-9 applications" or "tetrahydropyrimidine derivatives" often highlight its potential in personalized medicine and therapeutic development.

In conclusion, 6-Ethyl-5-methyl-1,4,5,6-tetrahydropyrimidin-2-amine (CAS No. 1697444-25-9) represents a versatile and scientifically valuable compound. Its applications span drug discovery, agricultural chemistry, and material science, driven by its adaptable molecular framework. As research continues to uncover new functionalities, this compound is poised to remain a focal point in applied chemistry and industrial R&D.